2,6-Dibromonaphthalene
Cat. No. B1584627
M. Wt: 285.96 g/mol
InChI Key: PJZDEYKZSZWFPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08025815B2
Procedure details
Under an argon gas atmosphere, 128.0 g (1.049 mol) of phenylboronic acid, 300.0 g (1.163 mol) of 2,6-dibromonaphthalene, 24.2 g (21.0 mmol) of tetrakis(triphenylphosphine) palladium(0), 4.3 L of dimethoxyethane and 1.60 L of 2M sodium carbonate solution were mixed, and stirred for 24 hours at 78 degrees C. The reaction mixture was further added with toluene and water, and then aqueous phase thereof was eliminated. After organic phase thereof was cleansed by water and dried with magnesium sulfate, toluene was distilled away under reduced pressure. By refining residue thereof by silica-gel column chromatography and by recrystallizing the residue by hexane, 108 g of 2-bromo-6-phenyl naphthalene was obtained with an yield of 36%.
Yield
36%
Identifiers
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REACTION_CXSMILES
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[C:1]1(B(O)O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.Br[C:11]1[CH:20]=[CH:19][C:18]2[C:13](=[CH:14][CH:15]=[C:16]([Br:21])[CH:17]=2)[CH:12]=1.C(COC)OC.C(=O)([O-])[O-].[Na+].[Na+]>[Pd].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.O.C1(C)C=CC=CC=1>[Br:21][C:16]1[CH:15]=[CH:14][C:13]2[C:18](=[CH:19][CH:20]=[C:11]([C:1]3[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=3)[CH:12]=2)[CH:17]=1 |f:3.4.5,6.7.8.9.10|
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Inputs
Step One
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Name
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|
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Quantity
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128 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)B(O)O
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Name
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Quantity
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300 g
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Type
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reactant
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Smiles
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BrC1=CC2=CC=C(C=C2C=C1)Br
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Name
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Quantity
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4.3 L
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Type
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reactant
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Smiles
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C(OC)COC
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Name
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Quantity
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1.6 L
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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24.2 g
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Type
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catalyst
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Smiles
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[Pd].C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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78 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 24 hours at 78 degrees C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with magnesium sulfate, toluene
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DISTILLATION
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Type
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DISTILLATION
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Details
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was distilled away under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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by silica-gel column chromatography and by recrystallizing the residue by hexane
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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BrC1=CC2=CC=C(C=C2C=C1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 108 g | |
| YIELD: PERCENTYIELD | 36% | |
| YIELD: CALCULATEDPERCENTYIELD | 36.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
